Cas no 143795-89-5 (Diethyl (1H-1,2,4-triazol-1-yl)propanedioate)
143795-89-5 structure
Product Name:Diethyl (1H-1,2,4-triazol-1-yl)propanedioate
CAS No:143795-89-5
MF:C9H13N3O4
MW:227.217221975327
CID:2776704
PubChem ID:22714267
Update Time:2025-04-21
Diethyl (1H-1,2,4-triazol-1-yl)propanedioate Chemical and Physical Properties
Names and Identifiers
-
- 143795-89-5
- DTXSID10627707
- Diethyl (1H-1,2,4-triazol-1-yl)propanedioate
- SCHEMBL5306513
-
- Inchi: 1S/C9H13N3O4/c1-3-15-8(13)7(9(14)16-4-2)12-6-10-5-11-12/h5-7H,3-4H2,1-2H3
- InChI Key: OCDIOBKZANLVIS-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)N1C=NC=N1)=O
Computed Properties
- Exact Mass: 227.09060590Da
- Monoisotopic Mass: 227.09060590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 83.3Ų
Diethyl (1H-1,2,4-triazol-1-yl)propanedioate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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